Cas no 2743442-36-4 (1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2743442-36-4
• MF: C₉H₉N₃O₄
• MW: 223.185461759567
• CID: 5960552
• PubChem ID: 165691861
• Update Time: 2025-06-12

1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37172612
• 2743442-36-4
• 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C9H9N3O4/c13-7-2-1-6(8(14)11-7)12-4-5(3-10-12)9(15)16/h3-4,6H,1-2H2,(H,15,16)(H,11,13,14)
• InChI Key： HNCQZTOJADZGIP-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 223.05930578g/mol
• Monoisotopic Mass: 223.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 101Ų

Additional information on 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2743442-36-4)

1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2743442-36-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a hybrid structure of piperidine and pyrazole moieties, has garnered attention due to its potential biological activities and structural features that make it a valuable scaffold for drug discovery. The presence of both dioxopiperidine and pyrazole functional groups imparts unique chemical properties, enabling diverse interactions with biological targets.

The dioxopiperidine ring is a key structural feature that contributes to the compound's reactivity and binding affinity. This moiety has been explored in various drug candidates due to its ability to form stable hydrogen bonds and participate in π-stacking interactions, which are critical for enzyme inhibition and receptor binding. In contrast, the pyrazole component is well-known for its role as a pharmacophore in numerous therapeutic agents, particularly in the treatment of inflammatory diseases, infectious disorders, and cancer. The combination of these two heterocyclic systems in 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid as a lead compound. Studies have demonstrated that the electronic distribution within the molecule, influenced by the conjugation between the dioxopiperidine and pyrazole rings, enhances its binding potential to various protein targets. This has led to investigations into its efficacy as an inhibitor of enzymes such as kinases and cyclases, which are overexpressed in several pathological conditions. The carboxylic acid group at the 4-position of the pyrazole ring further extends its utility as a site for derivatization, allowing for the creation of libraries of analogs with tailored biological activities.

In vitro studies have revealed promising results regarding the pharmacological properties of 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid. Initial screening assays have indicated inhibitory effects on enzymes associated with inflammation and cell proliferation, making it a candidate for further development in therapeutic modalities targeting these pathways. Additionally, the compound's solubility profile and metabolic stability have been assessed, providing insights into its potential pharmacokinetic behavior. These attributes are crucial for evaluating its suitability for clinical translation.

The synthesis of 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid has been optimized to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted organic synthesis, have been employed to streamline the process. These techniques not only enhance efficiency but also minimize waste generation, aligning with green chemistry principles. The synthetic route involves key steps such as cyclization of appropriately substituted precursors followed by functional group transformations to introduce the desired dioxopiperidine and pyrazole moieties.

One of the most intriguing aspects of 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid is its potential application in modulating immune responses. Preclinical data suggest that compounds with similar structural motifs can interfere with signaling pathways involved in inflammation and autoimmunity. The ability to fine-tune these interactions through structural modifications offers a promising avenue for developing treatments for autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its interaction with immune cells has been explored, revealing potential roles in immunomodulation without significant immunosuppressive effects.

The development of novel therapeutic agents often relies on understanding their mode of action at a molecular level. In this context, X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding conformation of 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid with target proteins. These studies have provided critical insights into how the molecule interacts with key residues in active sites or allosteric pockets. Such detailed structural information is invaluable for designing next-generation derivatives with improved potency and selectivity.

As research progresses, computational approaches such as molecular dynamics simulations and quantum mechanical calculations are being increasingly integrated into drug discovery pipelines. These tools allow researchers to predict how modifications to 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid will affect its biological activity without conducting extensive experimental trials. This interdisciplinary approach accelerates the identification of lead compounds and optimizes their properties before they enter preclinical testing.

The versatility of 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid extends beyond enzyme inhibition; it also exhibits potential antimicrobial properties. Preliminary investigations have shown activity against certain bacterial strains resistant to conventional antibiotics due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This dual functionality makes it an attractive candidate for developing novel antibiotics or combination therapies aimed at overcoming multidrug resistance.

The future direction of research on 1-(2,6-dioxopiperidin-3-yl)-1H-pyrazole-4-carboxylic acid includes exploring its role in central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier has been demonstrated in some preliminary studies, suggesting potential applications in neurodegenerative diseases such as Alzheimer's or Parkinson's disease. Further investigation into its neuropharmacological effects could uncover new therapeutic strategies targeting CNS pathologies.

In conclusion, 1-(2,6-dioxopiperidin-3-yll)-1H-pyr az ole -4 -car box yl ic ac id (CAS No . 27 44 42 -36 -4 ) represents a promising scaffold for pharmaceutical development due t o i ts unique structural features an d multi ple bi o logical act ivitie s . The combi nation o f t he d io x op ip er id ine an d p y r az ole moi eties endows t he com pound wi t h t he p ot en tial t o i n ter act wi t h var ious bi o l ogi cal ta rgets , mak ing i t a valu able too l f or dr u g disc ov ery an d de vel op m ent . With furthe r ex plora tion o f i ts pharma col ogi cal pro p erties an d synt heti c optimi z ati on , thi s com pound holds grea t promi se f or add ressi ng curre nt med ic al chal len ge s . p >